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Compound of Interest

Compound Name: 2,4,6-Triiodoaniline

Cat. No.: B1296100

CAS Number: 24154-37-8

This technical guide provides an in-depth overview of 2,4,6-Triiodoaniline, a key intermediate
in synthetic organic chemistry with significant applications in the development of
pharmaceuticals, particularly as a precursor to iodinated contrast agents. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, and characterization.

Chemical and Physical Properties

2,4,6-Triiodoaniline is a substituted aniline derivative characterized by the presence of three
iodine atoms at the 2, 4, and 6 positions of the benzene ring.[1] This high degree of iodination
significantly influences its molecular weight and physical properties. The compound is typically
a solid at room temperature, with a color ranging from beige to dark brown.[2]

Table 1: Physicochemical Properties of 2,4,6-Triiodoaniline
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Property Value Reference(s)
CAS Number 24154-37-8 [3]

Molecular Formula CeHalsN [1]

Molecular Weight 470.82 g/mol [1]
Appearance Beige to dark brown solid [2]

Purity >95% [1]

Melting Point Information not available

Boiling Point Information not available

Solubility Poorly soluble in water. [3]

Table 2: Spectroscopic Data for 2,4,6-Triiodoaniline

Spectroscopic Technique Data Reference(s)

5 7.86 (s, 2H, Ar-H), & 4.66 (br

1H NMR (CDCls) [1]
s, 2H, -NH?2)

13C NMR (DMSO-ds) 0 147.0, 145.4, 83.0, 78.8 ppm  [1]

Mass Spectrometry (LC-ESI- Precursor Adduct [M+H]*: )

QTOF) 471.7551 m/z

N-H stretching at ~3305 cm™1,
Infrared (IR) Spectroscopy o [3]
C-I vibrations at 536 cm~1

Synthesis of 2,4,6-Triiodoaniline

The primary method for the synthesis of 2,4,6-Triiodoaniline is through the electrophilic
iodination of aniline.[3] The strong activating and ortho-, para-directing effect of the amino
group facilitates the introduction of three iodine atoms onto the aromatic ring.[3] A well-
established and chemoselective method involves the use of potassium dichloroiodate (KICI2) in
an acidic medium.[1][5]
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Experimental Protocol: Synthesis via lodination with
Potassium Dichloroiodate

This protocol describes a general procedure for the synthesis of 2,4,6-Trilodoaniline from
aniline.

Materials:

e Aniline

e Potassium Dichloroiodate (KICI2)

» Concentrated Hydrochloric Acid (HCI)
e Deionized Water

» Ethanol

» Dichloromethane (DCM)

e Sodium Bicarbonate Solution (saturated)

Anhydrous Magnesium Sulfate

Equipment:

» Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Buchner funnel and flask

o Standard glassware for extraction and filtration

 Rotary evaporator
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer, prepare a solution of potassium
dichloroiodate in dilute hydrochloric acid. An excess of the iodinating agent is typically used
to ensure complete trisubstitution.[1]

Cool the flask in an ice bath.

Slowly add a solution of aniline in dilute hydrochloric acid to the stirred potassium
dichloroiodate solution dropwise from a dropping funnel.[1] Maintain the temperature of the
reaction mixture with the ice bath.

After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours to ensure the reaction goes to completion.

The resulting precipitate is collected by vacuum filtration using a Buchner funnel.
Wash the crude product with deionized water.
The crude product is then dissolved in a suitable organic solvent, such as dichloromethane.

The organic layer is washed with a saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by a wash with deionized water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

The crude 2,4,6-Triiodoaniline can be further purified by recrystallization from a suitable
solvent, such as ethanol or dichloromethane, to yield the final product. A reported yield for a
similar synthesis is 91%.[6]

Applications in Research and Drug Development

2,4,6-Triiodoaniline serves as a crucial building block in various areas of chemical synthesis,
with its most prominent application being in the medical field.

 lodinated Contrast Agents (ICAs): The high atomic number of iodine makes its compounds
effective at attenuating X-rays. 2,4,6-Triiodoaniline is a key precursor in the synthesis of
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non-ionic X-ray contrast agents used in medical imaging techniques like computed
tomography (CT) scans.

o Organic Synthesis: It is a valuable starting material for the synthesis of other multisubstituted
aromatic compounds. For instance, it can be used to prepare 1,3,5-triiodobenzene.[5]

e Medicinal Chemistry: The biological activity of some 2,4,6-triiodoaniline derivatives makes
them of interest for further investigation in drug discovery.[2]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2,4,6-Triiodoaniline.
Caption: Synthesis workflow for 2,4,6-Triiodoaniline.

Applications of 2,4,6-Triiodoaniline

This diagram outlines the key application areas of 2,4,6-Triiodoaniline.

Caption: Key applications of 2,4,6-Triiodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4,6-Triiodoaniline: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296100#2-4-6-triiodoaniline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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